Cas no 1235013-33-8 (2-(2-chlorophenyl)-N-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-ylmethyl}acetamide)

• Product Name: 2-(2-chlorophenyl)-N-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-ylmethyl}acetamide
• CAS No: 1235013-33-8
• MF: C₁₈H₂₁ClN₄O₂S
• MW: 392.902941465378
• CID: 5920765
• PubChem ID: 49689800
• Update Time: 2025-08-05

2-(2-chlorophenyl)-N-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-N-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-ylmethyl}acetamide
• 2-(2-chlorophenyl)-N-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]methyl}acetamide
• AKOS024492286
• 1235013-33-8
• F5033-4422
• 2-(2-chlorophenyl)-N-[[1-(4-methylthiadiazole-5-carbonyl)piperidin-4-yl]methyl]acetamide
• VU0631472-1
• 2-(2-chlorophenyl)-N-((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)acetamide

• Inchi： 1S/C18H21ClN4O2S/c1-12-17(26-22-21-12)18(25)23-8-6-13(7-9-23)11-20-16(24)10-14-4-2-3-5-15(14)19/h2-5,13H,6-11H2,1H3,(H,20,24)
• InChI Key： XDJUHSYSATUKPK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(NCC1CCN(C(C2=C(C)N=NS2)=O)CC1)=O

Computed Properties

• Exact Mass: 392.1073748g/mol
• Monoisotopic Mass: 392.1073748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(2-chlorophenyl)-N-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-ylmethyl}acetamide

2-(2-Chlorophenyl)-N-{1-(4-Methyl-1,2,3-Thiadiazole-5-Carbonyl)Piperidin-4-Ylmethyl}Acetamide: A Comprehensive Overview

The compound CAS No. 1235013-33-8, known as 2-(2-chlorophenyl)-N-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-ylmethyl}acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design and material science. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and functionalities.

The molecular structure of this compound is characterized by a piperidine ring system, which is a six-membered cyclic amine. The piperidine moiety is substituted at the 4-position with a methyl group attached to an acetamide functional group. The acetamide group itself is connected to a 2-chlorophenyl ring, introducing electronic diversity and potential for bioactivity. Additionally, the molecule incorporates a 4-methyl-1,2,3-thiadiazole ring fused to a carbonyl group, which contributes to its stability and reactivity. These structural elements collectively make the compound a versatile platform for exploring novel chemical reactions and biological interactions.

Recent studies have highlighted the importance of thiadiazole-containing compounds in medicinal chemistry. The 1,2,3-thiadiazole ring is known for its ability to act as a bioisostere of other heterocyclic systems, offering unique pharmacokinetic profiles. In the case of CAS No. 1235013-33-8, the integration of this thiadiazole moiety with the piperidine and acetamide groups has been shown to enhance receptor binding affinity and improve drug-like properties such as solubility and permeability. These findings underscore the compound's potential as a lead molecule in drug discovery programs targeting various therapeutic areas.

The synthesis of 2-(2-chlorophenyl)-N-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-ylmethyl}acetamide involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the thiadiazole ring through cyclization reactions, followed by coupling with the piperidine derivative using appropriate coupling agents. The final step involves introducing the 2-chlorophenyl group via nucleophilic substitution or cross-coupling reactions. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are invaluable for studying stereochemical effects on biological activity.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to modulate enzyme activity makes it a candidate for anti-inflammatory and anti-cancer drug development. Preclinical studies have demonstrated that it exhibits selective inhibition against certain kinases involved in cellular signaling pathways. Furthermore, its incorporation into polymer matrices has been explored for applications in advanced materials science, such as stimuli-responsive polymers and drug delivery systems.

The integration of computational chemistry tools has significantly accelerated the exploration of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, while molecular docking studies have revealed potential binding modes with target proteins. These computational approaches have complemented experimental findings and facilitated rational design strategies for optimizing its bioavailability and efficacy.

In conclusion, CAS No. 1235013-33-8 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structural features, combined with recent advances in synthetic and computational methodologies, position it as a valuable asset in both academic research and industrial development. As ongoing investigations continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of modern chemistry and pharmacology.